Cas no 686744-15-0 (1-(azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one
• CAS No: 686744-15-0
• MF: C₂₃H₂₅ClN₂O₃S
• MW: 444.974203824997
• CID: 6308618
• PubChem ID: 2053139
• Update Time: 2025-07-10

1-(azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one
• F0590-0419
• 1-(azepan-1-yl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)ethan-1-one
• 1-(azepan-1-yl)-2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)ethanone
• 1-(azepan-1-yl)-2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonylethanone
• AKOS024585618
• EU-0089702
• 686744-15-0

• Inchi： 1S/C23H25ClN2O3S/c24-20-11-5-3-9-18(20)15-26-16-22(19-10-4-6-12-21(19)26)30(28,29)17-23(27)25-13-7-1-2-8-14-25/h3-6,9-12,16H,1-2,7-8,13-15,17H2
• InChI Key： UADXFGMNFDZKPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C2C=CC=CC1=2)S(CC(N1CCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 444.1274415g/mol
• Monoisotopic Mass: 444.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one

1-(Azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one (CAS No. 686744-15-0): An Overview of Its Structure, Properties, and Applications

1-(Azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one (CAS No. 686744-15-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular formula of 1-(azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one is C₂₄H₂₅ClN₂O₃S, with a molecular weight of 468.93 g/mol. The compound features a central indole scaffold, which is a common motif in many biologically active molecules. The presence of a chlorophenyl group and an azepane ring adds to its structural complexity and contributes to its unique pharmacological properties.

The synthesis of this compound typically involves several steps, including the formation of the indole scaffold, the introduction of the chlorophenyl group, and the final coupling with the azepane moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Physical Properties

1-(Azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one is a white crystalline solid with a melting point ranging from 95 to 97°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These solubility properties make it suitable for various experimental conditions and formulations.

The compound's stability under different conditions is an important consideration for its use in pharmaceutical applications. Studies have shown that it remains stable at room temperature and under standard laboratory conditions. However, exposure to high temperatures or strong acids can lead to degradation, which may affect its efficacy.

Biological Activity and Mechanism of Action

1-(Azepan-1-yl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)ethan-1-one has been extensively studied for its biological activity, particularly in the context of neurodegenerative diseases and cancer. One of its key mechanisms of action involves the modulation of specific receptors and signaling pathways.

In neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound has shown potential as a neuroprotective agent. It can inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are key factors in the progression of these diseases. Additionally, it has been found to enhance neurogenesis and improve cognitive function in preclinical models.

In cancer research, 1-(azepan-1-yl)-2-{(1-(2-chlorophenyl)methyl)-1H-indol}-3-sulfonyl)ethanone has demonstrated antiproliferative effects on various cancer cell lines. It can induce apoptosis by targeting specific signaling pathways such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest its potential as a novel therapeutic agent for cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-(azepan-1-yl)-2-{(1-(2-chlorophenyl)methyl)-1H-indol}-3-sulfonyl)ethanone into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Early results have shown that it is well-tolerated at therapeutic doses with minimal side effects.

If these initial trials are successful, further Phase II and III trials will be conducted to assess its efficacy in treating specific diseases. The compound's unique mechanism of action and favorable pharmacokinetic properties make it a promising candidate for drug development.

Conclusion

1-(Azepan-1-yl)-2-{(1-(2-chlorophenyl)methyl)-1H-indol}-3-sulfonyl)ethanone (CAS No. 686744-15-0) is a multifaceted compound with significant potential in both neurological disorders and cancer therapy. Its complex chemical structure provides a foundation for understanding its biological activity and mechanism of action. Ongoing research and clinical trials will continue to elucidate its therapeutic benefits and pave the way for its future use in medicine.